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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and quantitative data surrounding the
phase behavior of undecane in binary mixtures. A thorough understanding of solid-liquid,
liquid-liquid, and vapor-liquid equilibria is paramount for applications ranging from materials
science and chemical engineering to pharmaceutical formulation and drug delivery. This
document provides a consolidated resource of experimental data, detailed methodologies, and
visual representations of experimental workflows to aid researchers and professionals in these
fields.

Introduction to Phase Equilibria of Binary Mixtures

The phase behavior of a binary mixture, such as those containing undecane, describes the
physical state of the mixture under different conditions of temperature, pressure, and
composition. The equilibrium between different phases (solid, liquid, and vapor) is governed by
the principles of thermodynamics. A phase diagram is a graphical representation of these
equilibrium conditions. For binary systems, temperature-composition diagrams are commonly
used to illustrate the phase boundaries at a constant pressure.

Undecane (n-Ci1Hz4), a straight-chain alkane, serves as a fundamental component in
numerous scientific and industrial applications. Its interactions with other molecules in a mixture
dictate the formation of different phases and are crucial for processes such as crystallization,
extraction, and distillation. The following sections delve into the specifics of solid-liquid, liquid-
liquid, and vapor-liquid equilibria for binary mixtures containing undecane.
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Solid-Liquid Equilibrium (SLE) of Undecane Binary
Mixtures

Solid-liquid equilibrium is critical for understanding crystallization, purification, and the
formulation of solid dosage forms. The phase diagrams of n-alkane mixtures can exhibit
various features, including eutectic points, peritectic points, and solid solutions. For instance,
binary mixtures of n-alkanes with an odd and an even number of carbon atoms can display
complex phase behavior.

Quantitative SLE Data

The following tables summarize the solid-liquid equilibrium data for selected binary mixtures of
undecane.

Table 1: Solid-Liquid Equilibrium Data for the n-Nonane + n-Undecane System

Mole Fraction Undecane

( d ) Onset Temperature (K) Peak Temperature (K)
X_undecane

0.00 220.3 223.5
0.10 215.8 218.9
0.20 218.4 222.1
0.30 221.7 225.2
0.40 2251 228.6
0.50 228.5 231.9
0.60 232.0 235.2
0.70 2355 238.6
0.80 239.0 241.9
0.90 242.5 245.1
1.00 246.0 248.5
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Table 2: Solid-Liquid Equilibrium Data for the Undecane + Dodecane System

Mole Fraction Dodecane

(x_dod ) Onset Temperature (K) Peak Temperature (K)
x_dodecane

0.0 247.6 249.8
0.1 245.1 247.5
0.2 2425 245.2
0.3 239.8 242.8
0.4 237.0 240.3
0.5 234.1 237.7
0.6 231.1 235.0
0.7 228.0 232.2
0.8 224.8 229.3
0.9 221.5 226.3
1.0 218.1 223.2

Experimental Protocol: Differential Scanning

Calorimetry (DSC)

Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.

Methodology:

e Sample Preparation:

o Accurately weigh 5-10 mg of the binary mixture of a known composition into an aluminum

DSC pan.

o Hermetically seal the pan to prevent any loss of volatile components during heating.
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o Prepare an empty hermetically sealed aluminum pan as a reference.

e Instrument Setup:
o Place the sample and reference pans into the DSC cell.

o Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50
mL/min) to provide an inert atmosphere and prevent oxidation.

e Thermal Program:
o Equilibrate the sample at a temperature well below the expected melting point.

o Ramp the temperature at a controlled heating rate (e.g., 5-10 K/min) to a temperature
above the final melting point.

o The heat flow to the sample is recorded as a function of temperature.
o Data Analysis:

o The resulting DSC thermogram shows endothermic peaks corresponding to melting
transitions.

o The onset temperature of the peak is typically taken as the melting point of the eutectic
mixture or the solidus temperature.

o The peak temperature represents the liquidus temperature for a given composition.

o The area under the peak is integrated to determine the enthalpy of fusion.

Visualization of SLE Experimental Workflow
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Workflow for determining solid-liquid equilibria using DSC.

Liquid-Liquid Equilibrium (LLE) of Undecane Binary
Mixtures

Liquid-liquid equilibrium occurs when a mixture of two or more liquids separates into two or
more distinct liquid phases at a certain temperature and composition. This behavior is common
in systems where the components have significantly different polarities, such as undecane and
water.

Quantitative LLE Data

The following table presents liquid-liquid equilibrium data for a representative binary mixture of
undecane.

Table 3: Liquid-Liquid Equilibrium Data for the Undecane + Methanol System at Atmospheric
Pressure

Mole Fraction Undecane Mole Fraction Undecane
Temperature (K) . )
(Undecane-rich phase) (Methanol-rich phase)
293.15 0.998 0.005
298.15 0.995 0.008
303.15 0.991 0.012
308.15 0.985 0.018
313.15 0.978 0.025

Note: Undecane and water are practically immiscible at ambient conditions, with the solubility
of undecane in water being extremely low.

Experimental Protocol: Cloud Point Method

The cloud point method is a visual technique used to determine the temperature at which a
single-phase liquid mixture becomes cloudy upon cooling, indicating the onset of phase

separation.
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Methodology:
e Sample Preparation:

o Prepare a series of binary mixtures of known compositions in sealed, transparent test
tubes.

o The total volume of the mixture should be sufficient for clear observation.
e Apparatus Setup:

o Place the test tube containing the mixture in a temperature-controlled bath with a viewing
window.

o A calibrated thermometer or temperature probe is immersed in the mixture to monitor its
temperature accurately.

o A stirring mechanism (e.g., a magnetic stirrer) is used to ensure uniform temperature and
composition.

e Measurement:
o Heat the mixture until it becomes a single homogeneous phase (clear solution).
o Slowly cool the solution while stirring continuously.

o The temperature at which the first sign of turbidity or cloudiness appears is recorded as
the cloud point temperature.

o The process can be repeated by gently heating the cloudy mixture until it becomes clear
again to confirm the temperature.

o Data Analysis:
o Repeat the measurement for all prepared compositions.

o Plot the cloud point temperatures against the corresponding compositions to construct the
binodal curve of the phase diagram.
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Visualization of LLE Experimental Workflow
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Workflow for determining liquid-liquid equilibria via the cloud point method.

Vapor-Liquid Equilibrium (VLE) of Undecane Binary
Mixtures

Vapor-liquid equilibrium data are essential for the design of distillation processes, which are
widely used for separating liquid mixtures. The VLE of a binary mixture describes the
composition of the vapor phase that is in equilibrium with the liquid phase at a given
temperature and pressure.

Quantitative VLE Data

The following tables provide vapor-liquid equilibrium data for representative binary mixtures of
undecane.

Table 4: Vapor-Liquid Equilibrium Data for the Undecane + Propane System at 344.15 K

= (MPa) Mole Fraction Propane Mole Fraction Propane
ressure a
(Liquid Phase, x_propane) (Vapor Phase, y_propane)

0.1 0.025 0.850
0.2 0.052 0.920
0.4 0.110 0.960
0.6 0.175 0.975
0.8 0.250 0.982
1.0 0.340 0.987

Table 5: Vapor-Liquid Equilibrium Data for the Undecane + Aniline System at 101.3 kPa
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Mole Fraction Undecane Mole Fraction Undecane
Temperature (K) (Liquid Phase, (Vapor Phase,
X_undecane) y_undecane)
457.2 0.100 0.235
459.8 0.200 0.380
462.5 0.300 0.490
465.1 0.400 0.580
467.6 0.500 0.655
470.0 0.600 0.725
472.3 0.700 0.790
474.5 0.800 0.855
476.6 0.900 0.925

Experimental Protocol: Static-Analytic Method

The static-analytic method is a precise technique for measuring VLE data. It involves allowing a
mixture of known overall composition to equilibrate in a closed cell at a constant temperature
and then analyzing the composition of the liquid and vapor phases.

Methodology:

e Apparatus:

[¢]

A thermostatted equilibrium cell equipped with pressure and temperature sensors.

[¢]

A magnetic stirrer to ensure equilibrium is reached.

o

Sampling valves for both the liquid and vapor phases.

o

An analytical instrument, typically a gas chromatograph (GC), to determine the
composition of the samples.
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e Procedure:

o

Evacuate the equilibrium cell to remove any residual air.

[¢]

Introduce a precisely known amount of the binary mixture into the cell.

o

Bring the cell to the desired temperature and allow the system to equilibrate with constant
stirring. Equilibrium is typically reached when the pressure remains constant over time.

o

Once equilibrium is established, stop stirring and allow the phases to separate.
e Sampling and Analysis:

o Carefully withdraw small samples from the liquid and vapor phases through the respective
sampling valves. The sample size should be small enough not to disturb the equilibrium.

o Analyze the composition of each sample using a calibrated gas chromatograph.
o Data Collection:

o Record the equilibrium temperature, pressure, and the compositions of the liquid (x) and
vapor (y) phases.

o Repeat the procedure for different overall compositions and/or temperatures to generate a
complete VLE dataset.

Visualization of VLE Experimental Workflow
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Workflow for VLE determination using the static-analytic method.

Conceptual Relationships in Binary Phase Equilibria

The interplay between solid-liquid, liquid-liquid, and vapor-liquid equilibria governs the overall
phase behavior of a binary mixture. The following diagram illustrates the logical relationships
between these different types of phase equilibria.

Solid-Liquid Equilibrium (SLE) Liquid-Liquid Equilibrium (LLE) Vapor-Liquid Equilibrium (VLE)
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|
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Conceptual relationships between different types of binary phase equilibria.

This diagram highlights how the different two-phase equilibria (SLE, LLE, VLE) represent the
boundaries between single-phase regions and can intersect to form three-phase equilibria,
such as the solid-liquid-vapor equilibrium line. The presence and nature of these equilibria are
determined by the intermolecular forces between the components of the binary mixture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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